Cas no 102440-15-3 (2(1H)-Pyridinone,4-hydroxy-6-methyl-5-(1-methylethyl)-)

2(1H)-Pyridinone,4-hydroxy-6-methyl-5-(1-methylethyl)- structure
102440-15-3 structure
Product Name:2(1H)-Pyridinone,4-hydroxy-6-methyl-5-(1-methylethyl)-
CAS No:102440-15-3
MF:C9H13NO2
MW:167.205022573471
CID:125076
Update Time:2024-03-05

2(1H)-Pyridinone,4-hydroxy-6-methyl-5-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Pyridinone,4-hydroxy-6-methyl-5-(1-methylethyl)-
    • 2,4-Pyridinediol,5-isopropyl-6-methyl- (6CI)
    • 5-isopropyl-6-methyl-pyridine-2,4-diol
    • 2,4-Pyridinediol,5-isopropyl-6-methyl-(6CI)
    • Inchi: 1S/C9H13NO2/c1-5(2)9-6(3)10-8(12)4-7(9)11/h4-5H,1-3H3,(H2,10,11,12)
    • InChI Key: QUIIUCGDUKCLMK-UHFFFAOYSA-N
    • SMILES: C1(=O)NC(C)=C(C(C)C)C(O)=C1

Computed Properties

  • Exact Mass: 167.09469
  • Monoisotopic Mass: 167.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.3A^2

Experimental Properties

  • PSA: 49.33
  • LogP: 1.92460
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